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Compound Name: Buprofezin (Standard)

Cat. No.: B10780566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols provide detailed guidance for conducting

field efficacy studies of Buprofezin, an insect growth regulator (IGR). The following sections

detail its mode of action, application techniques for key crops, and robust experimental

protocols for accurate efficacy assessment.

Application Notes
Buprofezin is a thiadiazine insecticide that acts as an insect growth regulator.[1][2] Its primary

mode of action is the inhibition of chitin biosynthesis, a crucial component of the insect

exoskeleton.[2][3] This disruption of the molting process is most effective against immature

insect stages, specifically nymphs and larvae, leading to their mortality.[1][4] Buprofezin also

exhibits secondary effects, including the suppression of oviposition in adult females and

reduced viability of eggs.[5] Due to its high selectivity, it has minimal impact on beneficial

insects, making it a valuable tool in Integrated Pest Management (IPM) programs.[1][2]

Target Pests and Crops
Buprofezin is highly effective against a range of sap-sucking insect pests, primarily from the

order Hemiptera. Key target pests include:

Whiteflies (Bemisia tabaci, Trialeurodes vaporariorum)
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Planthoppers (e.g., Brown Planthopper - Nilaparvata lugens)[1]

Leafhoppers[1]

Mealybugs (Planococcus citri)[1]

Scale insects[1]

This insecticide is widely used in various agricultural systems to protect crops such as rice,

cotton, and citrus.

Formulations and Application Methods
Buprofezin is available in several formulations, with Suspension Concentrates (SC) and

Wettable Powders (WP) being the most common.[5][6] Application is typically carried out as a

foliar spray, ensuring thorough coverage of all plant surfaces where the target pests reside.[7]

Proper calibration of spray equipment is crucial to achieve the desired application rate and

uniform distribution.

Quantitative Data Summary
The following tables summarize key quantitative data for the application of Buprofezin in field

efficacy studies for rice, cotton, and citrus.

Table 1: Recommended Application Rates of Buprofezin for Efficacy Studies
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Crop Target Pest(s) Formulation
Application
Rate (Active
Ingredient)

Application
Rate
(Formulated
Product)

Rice

Brown

Planthopper,

Whitebacked

Planthopper

25% SC 625 - 875 ml/ha Varies by product

Cotton

Whitefly,

Leafhopper,

Mealybug

70% DF
250 - 300 g

a.i./ha
Varies by product

Citrus
Mealybug, Scale

Insects
500 WP 30 g/100 L water Varies by product

Note: a.i. = active ingredient. Always refer to the specific product label for precise dosage

recommendations.

Table 2: Key Parameters for Field Efficacy Trials

Parameter Rice Cotton Citrus

Plot Size (Typical) 5 x 7 m 5 x 4 m Per tree basis

Replicates 3 - 4 3 - 4 4 - 5

Application Timing
At economic threshold

level (ETL) of nymphs

At economic threshold

level (ETL) of nymphs

Onset of first crawler

movement

Spray Volume 300 - 500 L/ha 500 - 750 L/ha
7,000 - 12,000 L/ha

(for mature trees)[8]

Assessment Intervals
Pre-treatment, 3, 7, 14

days after treatment

Pre-treatment, 3, 7, 14

days after treatment

Pre-treatment, 7, 14,

28 days after

treatment
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The following are detailed methodologies for conducting field efficacy studies of Buprofezin on

rice, cotton, and citrus.

Protocol 1: Efficacy of Buprofezin Against Brown
Planthopper (Nilaparvata lugens) in Rice
1. Experimental Design:

Design: Randomized Complete Block Design (RCBD).

Treatments:

T1: Buprofezin (Low Dose)

T2: Buprofezin (Medium Dose - Recommended)

T3: Buprofezin (High Dose)

T4: Standard Check (another registered insecticide)

T5: Untreated Control

Replications: 4

Plot Size: 5 m x 7 m with 1 m buffer between plots.

2. Application of Treatment:

Calibrate a knapsack sprayer to deliver the required spray volume (e.g., 500 L/ha).

Apply the treatments when the brown planthopper population reaches the economic

threshold level (ETL), typically 10-20 nymphs per hill.

Ensure thorough coverage of the rice plants, especially the basal portions where

planthoppers congregate.

3. Data Collection:
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Record the number of nymphs and adult planthoppers from 10 randomly selected hills per

plot.

Data should be collected one day before treatment (pre-treatment count) and at 3, 7, and 14

days after treatment (post-treatment counts).

Use a standard counting method, such as tapping the plants to dislodge the insects onto a

white tray for counting.

4. Data Analysis:

Calculate the percentage of pest reduction using Abbott's formula:

Corrected % Mortality = (1 - (n in T after treatment / n in Co after treatment)) * 100

Where 'n' is the insect population, 'T' is the treated plot, and 'Co' is the control plot.

Analyze the data using Analysis of Variance (ANOVA) and a suitable mean separation test

(e.g., Duncan's Multiple Range Test) to determine significant differences between treatments.

Protocol 2: Efficacy of Buprofezin Against Whitefly
(Bemisia tabaci) in Cotton
1. Experimental Design:

Design: RCBD.

Treatments: Similar to the rice protocol (multiple Buprofezin doses, a standard check, and an

untreated control).

Replications: 4

Plot Size: 5 m x 4 m.

2. Application of Treatment:

Use a calibrated sprayer to apply the treatments when the whitefly population reaches the

ETL (typically 4-5 adults or nymphs per leaf).
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Ensure thorough coverage of the cotton plants, paying special attention to the undersides of

the leaves where whiteflies are most abundant.

3. Data Collection:

Randomly select 10 plants per plot.

From each plant, select three leaves (one each from the top, middle, and bottom canopy).

Count the number of whitefly nymphs and adults on the selected leaves.

Collect data one day before treatment and at 3, 7, and 14 days after treatment.

4. Data Analysis:

Calculate the percent reduction in the whitefly population as described in the rice protocol.

Perform statistical analysis using ANOVA and a mean separation test.

Protocol 3: Efficacy of Buprofezin Against Citrus
Mealybug (Planococcus citri) in Citrus
1. Experimental Design:

Design: RCBD.

Treatments:

T1: Buprofezin application

T2: Standard Check

T3: Untreated Control

Replications: 5 (each replicate being a single tree).

Unit of Treatment: Individual citrus trees of similar age and size.

2. Application of Treatment:
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Apply the treatment at the onset of the first crawler movement.[9]

Use a high-volume sprayer to ensure complete coverage of the tree canopy, including the

trunk and main branches.[10]

3. Data Collection:

Visually inspect the trees for mealybug infestation.

From each tree, randomly select four branches, one from each cardinal direction.

On each branch, examine a 15 cm terminal shoot and any fruit present.

Count the number of mealybug crawlers, nymphs, and adults.

Data collection should occur before treatment and at 7, 14, and 28 days after application.

Pheromone traps can also be used to monitor male mealybug populations.[11]

4. Data Analysis:

Calculate the mean number of mealybugs per shoot/fruit.

Determine the percentage reduction in the mealybug population.

Analyze the data using appropriate statistical methods (ANOVA).

Visualizations
The following diagrams illustrate key aspects of Buprofezin's mode of action and the workflow

for field efficacy studies.
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Caption: Buprofezin's mode of action targeting chitin synthesis.
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Caption: General workflow for a Buprofezin field efficacy study.
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Resistance Management
The development of insect resistance to Buprofezin is a concern. To mitigate this, the following

strategies are recommended:

Rotation of Insecticides: Avoid the continuous use of Buprofezin. Rotate with insecticides that

have different modes of action.[12]

Integrated Pest Management (IPM): Incorporate cultural, biological, and other non-chemical

control methods to reduce reliance on insecticides.[5]

Monitoring: Regularly monitor pest populations for any signs of reduced susceptibility to

Buprofezin.

Adherence to Recommended Dosages: Use Buprofezin at the recommended rates to ensure

maximum efficacy and minimize the selection pressure for resistance.

By following these detailed application notes and protocols, researchers and professionals can

conduct robust and reliable field efficacy studies for Buprofezin, contributing to the

development of effective and sustainable pest management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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